Cas no 1234805-60-7 (1-(3-fluorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}methanesulfonamide)

• Product Name: 1-(3-fluorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}methanesulfonamide
• CAS No: 1234805-60-7
• MF: C₂₁H₂₅FN₂O₄S
• MW: 420.497607946396
• CID: 6460620
• PubChem ID: 49684784
• Update Time: 2025-05-20

1-(3-fluorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}methanesulfonamide
• 1234805-60-7
• F5017-1810
• 1-(3-fluorophenyl)-N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]methanesulfonamide
• AKOS024490356
• 1-(3-fluorophenyl)-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)methanesulfonamide
• VU0629855-1
• 1-(3-fluorophenyl)-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}methanesulfonamide

• Inchi： 1S/C21H25FN2O4S/c22-19-6-4-5-18(13-19)16-29(26,27)23-14-17-9-11-24(12-10-17)21(25)15-28-20-7-2-1-3-8-20/h1-8,13,17,23H,9-12,14-16H2
• InChI Key： YIECDYQSTWXIIL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)(NCC1CCN(C(COC2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 420.15190662g/mol
• Monoisotopic Mass: 420.15190662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(3-fluorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}methanesulfonamide

Comprehensive Overview of 1-(3-fluorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}methanesulfonamide (CAS No. 1234805-60-7)

The compound 1-(3-fluorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}methanesulfonamide (CAS No. 1234805-60-7) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and a piperidin-4-ylmethyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on its potential applications in targeting specific enzymes or receptors, particularly in the context of neurological and inflammatory disorders.

One of the key features of this compound is its methanesulfonamide functional group, which is known for enhancing bioavailability and metabolic stability. This property is critical in the design of modern therapeutics, where drug-like properties and ADME (Absorption, Distribution, Metabolism, and Excretion) profiles are paramount. The inclusion of a fluorine atom in the phenyl ring further optimizes its binding affinity and selectivity, a strategy widely employed in medicinal chemistry to improve pharmacokinetics.

In recent years, the demand for fluorinated compounds like 1-(3-fluorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}methanesulfonamide has surged due to their versatility in drug design. Fluorination is a hot topic in the pharmaceutical industry, as it often leads to enhanced lipophilicity and target engagement. This compound’s phenoxyacetyl segment also contributes to its potential as a scaffold for developing small-molecule inhibitors, particularly in the field of kinase research and GPCR (G Protein-Coupled Receptor) modulation.

The synthesis of CAS No. 1234805-60-7 involves multi-step organic reactions, including amide coupling and sulfonylation, which are well-documented in peer-reviewed literature. Its piperidine core is a common motif in CNS-active drugs, sparking interest in its potential applications for neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Additionally, its structural complexity aligns with the growing trend of fragment-based drug discovery, where researchers aim to optimize molecular fragments for higher efficacy.

From a commercial perspective, 1-(3-fluorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}methanesulfonamide is available through specialized chemical suppliers, catering to academic and industrial laboratories. Its high purity and custom synthesis options make it a valuable tool for high-throughput screening (HTS) campaigns. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are gaining traction for their potential to address unmet medical needs.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure workplace safety. Researchers are encouraged to consult SDS (Safety Data Sheets) and adhere to GLP (Good Laboratory Practice) guidelines during experimentation.

In summary, 1-(3-fluorophenyl)-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}methanesulfonamide (CAS No. 1234805-60-7) represents a promising candidate for future therapeutic development. Its structural features align with current trends in drug discovery, including fluorine chemistry, scaffold diversification, and targeted therapy. As research progresses, this compound may play a pivotal role in addressing complex diseases and advancing precision medicine initiatives.